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Compound of Interest

Compound Name: Tritriacontan-16-one

Cat. No.: B15293862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of Tritriacontan-16-one, a long-chain aliphatic ketone. The information is compiled

from various scientific databases and literature sources, offering a valuable resource for

professionals in research and development.

Core Physicochemical Data
Tritriacontan-16-one (C33H66O) is a saturated ketone with a long aliphatic chain. Its key

physicochemical properties are summarized in the table below, providing a quantitative

snapshot of its physical and chemical characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15293862?utm_src=pdf-interest
https://www.benchchem.com/product/b15293862?utm_src=pdf-body
https://www.benchchem.com/product/b15293862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C33H66O [1][2]

Molecular Weight ~478.9 g/mol [1][2]

Physical State Solid at room temperature [1]

Melting Point 98–100 °C [1][3]

Boiling Point Not reported

Density (predicted) ~0.868 g/cm³ [1]

Water Solubility Practically insoluble [1][4]

pKa (predicted) ~9.59 [1]

LogP (predicted) 15.7 [2]

Structural and Chemical Identity
Tritriacontan-16-one is characterized by a 33-carbon backbone with a carbonyl group located

at the 16th carbon position. This structure contributes to its notable lipophilicity and very low

solubility in aqueous solutions.[1] It is classified as a ketone and can undergo keto-enol

tautomerization due to the presence of alpha-hydrogens.[4]

Synonyms: 16-Tritriacontanone[2][5]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Tritriacontan-16-one are not extensively published. However, standard methodologies for

long-chain ketones can be applied.

Determination of Melting Point
The melting point of Tritriacontan-16-one can be determined using a standard capillary

melting point apparatus.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.evitachem.com/product/evt-15429513
https://pubchem.ncbi.nlm.nih.gov/compound/Tritriacontan-16-one
https://www.evitachem.com/product/evt-15429513
https://pubchem.ncbi.nlm.nih.gov/compound/Tritriacontan-16-one
https://www.evitachem.com/product/evt-15429513
https://www.evitachem.com/product/evt-15429513
https://www.chembk.com/en/chem/16,18-Tritriacontanedione
https://www.evitachem.com/product/evt-15429513
https://www.evitachem.com/product/evt-15429513
https://hmdb.ca/metabolites/HMDB0302116
https://www.evitachem.com/product/evt-15429513
https://pubchem.ncbi.nlm.nih.gov/compound/Tritriacontan-16-one
https://www.benchchem.com/product/b15293862?utm_src=pdf-body
https://www.evitachem.com/product/evt-15429513
https://hmdb.ca/metabolites/HMDB0302116
https://pubchem.ncbi.nlm.nih.gov/compound/Tritriacontan-16-one
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB28014823.htm
https://www.benchchem.com/product/b15293862?utm_src=pdf-body
https://www.benchchem.com/product/b15293862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A small, dry sample of Tritriacontan-16-one is finely powdered and packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the temperature

approaches the expected melting point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point.

Spectroscopic Characterization
Infrared (IR) Spectroscopy: Early characterization of similar long-chain ketones relied on IR

spectroscopy to confirm the presence of the carbonyl group.[1]

Methodology:

A small amount of the solid sample is mixed with dry potassium bromide (KBr) and pressed

into a thin pellet.

Alternatively, the sample can be dissolved in a suitable organic solvent (e.g., chloroform) and

a spectrum of the solution recorded.

The IR spectrum is recorded, with the characteristic peak for an aliphatic ketone carbonyl

stretch expected around 1710 cm⁻¹.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR data is available for

Tritriacontan-16-one, which is crucial for structural elucidation.[2]

Methodology:

A sample of Tritriacontan-16-one is dissolved in a deuterated solvent (e.g., CDCl₃).

The ¹³C NMR spectrum is acquired on a high-field NMR spectrometer.

The chemical shifts of the carbon atoms are recorded and analyzed to confirm the structure.
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Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a key technique for the

identification and quantification of Tritriacontan-16-one, especially in natural extracts.[2]

Methodology:

The sample is dissolved in a volatile organic solvent.

An aliquot of the solution is injected into the gas chromatograph, which separates the

components of the mixture based on their volatility and interaction with the stationary phase.

The separated components then enter the mass spectrometer, where they are ionized and

fragmented. The resulting mass spectrum provides a molecular fingerprint that can be used

to identify the compound.

Biological Context and Potential Applications
Tritriacontan-16-one has been identified as a natural product in Solanum tuberosum (potato),

suggesting it may serve as a biomarker for the consumption of this food.[1][4] Due to its long-

chain aliphatic structure, it is being explored as a model compound in studies focused on long-

chain ketones.[1] Its hydrophobic nature also suggests potential applications in industrial

formulations such as foaming agents, plasticizers, and antioxidants.[1]
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Caption: Logical relationships of Tritriacontan-16-one's properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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